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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Nitroso Dalbavancin, a critical
reference standard for the quality control and safety assessment of the antibiotic Dalbavancin.
Given the increasing regulatory scrutiny of nitrosamine impurities in pharmaceutical products, a
thorough understanding of this reference standard is essential for drug development and
manufacturing.

N-Nitroso Dalbavancin is the N-nitroso derivative of Dalbavancin, a second-generation
lipoglycopeptide antibiotic. It is recognized as a potential impurity that can form under specific
conditions.[1][2] As a highly characterized reference material, it is crucial for the development
and validation of analytical methods to detect and quantify this impurity, ensuring that
Dalbavancin drug products meet stringent safety standards set by global regulatory bodies like
the FDA and EMA.[1][2]

Physicochemical Data

A summary of the key physicochemical properties of N-Nitroso Dalbavancin is presented
below. This data is essential for the proper handling, storage, and use of the reference
standard in an analytical setting.
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Property Value Source
Molecular Formula C88H99CI2N11029 [31141[5]
Molecular Weight 1845.71 g/mol [31[5]
Appearance Off-White Solid [6]
Solubility Chloroform, Methanol [6]
Storage 2-8°C Refrigerator [5]

The Role of N-Nitroso Dalbavancin in Drug Safety
and Quality Control

The presence of nitrosamine impurities in pharmaceuticals is a significant concern due to their
potential carcinogenicity.[7][8] N-Nitroso Dalbavancin serves as a reference standard for
several critical applications in the pharmaceutical industry:

» Analytical Method Development: To create sensitive and specific analytical methods, such as
High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass
Spectrometry (LC-MS), for the detection of the N-Nitroso Dalbavancin impurity in
Dalbavancin active pharmaceutical ingredient (API) and finished drug products.[1]

e Method Validation (AMV): To validate the performance of analytical methods, ensuring their
accuracy, precision, linearity, and sensitivity in quantifying N-Nitroso Dalbavancin.[1][9]

e Quality Control (QC): For routine testing of Dalbavancin batches to ensure that the levels of
N-Nitroso Dalbavancin do not exceed the established safety limits.[1][9]

» Forced Degradation Studies: To understand the conditions under which Dalbavancin might
degrade to form N-Nitroso Dalbavancin, which informs manufacturing process control and
storage conditions.[1][10]

Formation Pathway of N-Nitroso Dalbavancin

The formation of N-nitrosamines typically involves the reaction of a secondary or tertiary amine
with a nitrosating agent, such as nitrous acid, which can be formed from nitrites under acidic
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conditions.[8] In the case of Dalbavancin, the secondary amine moiety within its complex
structure can potentially react with nitrosating agents present as contaminants in starting
materials, reagents, or solvents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Acomprehensive study on the identification and characterization of degradation products
of lipoglycopeptide Dalbavancin using LC and LC-HRMS/MS - PubMed
[pubmed.ncbi.nim.nih.gov]

e 2. veeprho.com [veeprho.com]

¢ 3. A Systematic Degradation Kinetics Study of Dalbavancin Hydrochloride Injection Solutions
- PubMed [pubmed.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15812090/docs?utm_src=pdf-body-img#n-nitroso-dalbavancin-a-technical-guide-for-a-critical-reference-standard
https://www.benchchem.com/product/b15812090?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/38750643/
https://pubmed.ncbi.nlm.nih.gov/38750643/
https://pubmed.ncbi.nlm.nih.gov/38750643/
https://veeprho.com/impurities/n-nitroso-dalbavancin/
https://pubmed.ncbi.nlm.nih.gov/36780988/
https://pubmed.ncbi.nlm.nih.gov/36780988/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15812090?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4. An update on the current status and prospects of nitrosation pathways and possible root
causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]

o 5. pharmaffiliates.com [pharmaffiliates.com]
e 6.lcms.cz [Icms.cz]

e 7. Computational Mechanistic Study On N-nitrosation Reaction Of Secondary Amines |
Lhasa Limited [lhasalimited.org]

e 8. veeprho.com [veeprho.com]
e 9. N-Nitroso Dalbavancin | | SynZeal [synzeal.com]
e 10. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [N-Nitroso Dalbavancin: A Technical Guide for a Critical
Reference Standard]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15812090/docs#n-nitroso-dalbavancin-a-technical-
guide-for-a-critical-reference-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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